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Compound of Interest

Compound Name: Fluvoxketone

Cat. No.: B195942 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Fluvoxketone (CAS No. 61718-80-

7) was not publicly available at the time of this writing. The following guidance is based on

available data for Fluvoxketone, information on the related compound Fluvoxamine maleate,

and general best practices for handling potent pharmaceutical compounds in a laboratory

setting. Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and conduct a thorough risk assessment before handling this

substance.

Hazard Identification and Classification
Fluvoxketone is identified as a potentially hazardous substance. The United States

Pharmacopeia (USP) designates it as a "potentially dangerous good," which may necessitate

special shipping and handling procedures.[1] The primary known hazards are detailed below.

Globally Harmonized System (GHS) Classification:

Hazard Class Hazard Category Hazard Statement Pictogram

Hazardous to the

aquatic environment,

long-term hazard

Chronic 2

H411: Toxic to aquatic

life with long lasting

effects.[2]

Environment

Potential Hazard

(based on

Fluvoxamine maleate)

Category 4
H302: Harmful if

swallowed.[3]
Exclamation Mark
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Physical and Chemical Properties:

Property Value

CAS Number 61718-80-7

Molecular Formula C13H15F3O2

Molecular Weight 260.25 g/mol

Personal Protective Equipment (PPE)
Due to the potent nature of active pharmaceutical ingredients (APIs) and their intermediates, a

stringent PPE protocol is mandatory to prevent inhalation, dermal, and ocular exposure. The

selection of PPE should be based on a risk assessment of the specific procedure being

performed.

Recommended PPE for Handling Fluvoxketone:
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Task Minimum PPE Requirement

Weighing and Handling of Powder

Primary Engineering Control: Chemical fume

hood or ventilated balance enclosure.Gloves:

Two pairs of chemotherapy-rated, powder-free

nitrile gloves. Change outer glove immediately

upon contamination.[4]Gown: Disposable, low-

permeability gown with a solid front, long

sleeves, and tight-fitting cuffs.[4]Eye Protection:

Chemical splash goggles or a full-face

shield.Respiratory Protection: If not handled in a

fume hood, a NIOSH-approved respirator (e.g.,

N95 or higher) is recommended.

Preparation of Solutions

Primary Engineering Control: Chemical fume

hood.Gloves: Two pairs of chemotherapy-rated,

powder-free nitrile gloves.[4]Gown: Disposable,

low-permeability gown with a solid front, long

sleeves, and tight-fitting cuffs.[4]Eye Protection:

Chemical splash goggles.

General Laboratory Operations (Post-

dissolution)

Gloves: One pair of nitrile gloves.Gown:

Standard laboratory coat.Eye Protection: Safety

glasses with side shields.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling Fluvoxketone.
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Caption: PPE selection workflow for Fluvoxketone handling.

Operational Plans: Handling and Storage
Handling:

Engineering Controls: All work with solid Fluvoxketone should be conducted in a certified

chemical fume hood, ventilated balance enclosure, or glove box to minimize inhalation

exposure.
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Safe Handling Practices: Avoid generating dust. Use wet cleaning methods for any residual

powder instead of dry sweeping. Do not eat, drink, or smoke in areas where Fluvoxketone
is handled.[3] Wash hands thoroughly after handling, even if gloves were worn.[3]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Designate a specific storage area for potent compounds.

Spill Management Plan
Immediate and appropriate response to a spill is critical to prevent exposure and environmental

contamination. Spill kits specifically for hazardous drugs should be readily available.[5]

Experimental Protocol for Minor Spill Cleanup (<50 mL liquid or a few grams of powder):

Alert & Secure: Immediately alert personnel in the area and restrict access.

Don PPE: Put on the appropriate PPE, including double nitrile gloves, a disposable gown,

and chemical splash goggles. For powders, a respirator is essential.

Containment:

For powders: Gently cover the spill with absorbent pads or wet paper towels to avoid

raising dust.[5]

For liquids: Cover the spill with absorbent pads or granules, working from the outside in to

prevent spreading.[6]

Cleanup:

Using forceps or a scoop, carefully collect all contaminated materials (absorbent pads,

broken glass, etc.).

Place all collected waste into a clearly labeled hazardous waste bag or container.
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Decontamination:

Clean the spill area thoroughly with a detergent solution, followed by a rinse with water.[5]

Some protocols for hazardous drugs recommend a sequence of 10% bleach, followed by

1% sodium thiosulfate, and then detergent and water.[5]

Disposal:

Seal the hazardous waste bag/container.

Dispose of all used PPE as hazardous waste.

Reporting: Report the incident to the laboratory supervisor and the institutional EHS

department.

Chemical Spill Response Workflow

This diagram outlines the procedural steps for responding to a chemical spill of Fluvoxketone.
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Caption: Logical workflow for Fluvoxketone spill response.
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Disposal Plan
Fluvoxketone waste is considered hazardous pharmaceutical waste and must be managed

according to institutional policies and local, state, and federal regulations, such as the EPA's 40

CFR 266 Subpart P for hazardous waste pharmaceuticals.[7][8]

Disposal Procedures:

Segregation: Do NOT dispose of Fluvoxketone down the drain or in regular trash. All waste

streams containing Fluvoxketone must be segregated.

Waste Streams:

Unused Product: Collect pure, unused Fluvoxketone in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated Materials: All items that have come into contact with Fluvoxketone (e.g.,

gloves, weighing paper, pipette tips, absorbent pads from spills) must be collected in a

separate, clearly labeled hazardous waste container.[7]

Empty Containers: Containers that held acute hazardous waste may have specific rinsing

requirements before being discarded. Consult your EHS department for guidance.

Labeling: All hazardous waste containers must be labeled with the words "Hazardous Waste

- Pharmaceuticals" and list the chemical contents.

Collection and Final Disposal: Arrange for collection by your institution's certified hazardous

waste management provider. The ultimate disposal method for this type of waste is typically

high-temperature incineration.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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